Cas no 6074-04-0 (1-(3,4-dichlorophenyl)-3-[5-(phenoxymethyl)-1,3,4-thiadiazol-2-yl]urea)

1-(3,4-dichlorophenyl)-3-[5-(phenoxymethyl)-1,3,4-thiadiazol-2-yl]urea structure
6074-04-0 structure
Product Name:1-(3,4-dichlorophenyl)-3-[5-(phenoxymethyl)-1,3,4-thiadiazol-2-yl]urea
CAS No:6074-04-0
MF:C16H12Cl2N4O2S
MW:395.26307964325
CID:1621105
PubChem ID:1934530
Update Time:2025-04-21

1-(3,4-dichlorophenyl)-3-[5-(phenoxymethyl)-1,3,4-thiadiazol-2-yl]urea Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-dichlorophenyl)-3-[5-(phenoxymethyl)-1,3,4-thiadiazol-2-yl]urea
    • Urea, N-(3,4-dichlorophenyl)-N'-[5-(phenoxymethyl)-1,3,4-thiadiazol-2-yl]-
    • AKOS005608552
    • SMSF0013297
    • 6074-04-0
    • DTXSID30365674
    • BIM-0010391.P001
    • CB13345
    • Oprea1_275457
    • CBMicro_010380
    • STK828338
    • Inchi: 1S/C16H12Cl2N4O2S/c17-12-7-6-10(8-13(12)18)19-15(23)20-16-22-21-14(25-16)9-24-11-4-2-1-3-5-11/h1-8H,9H2,(H2,19,20,22,23)
    • InChI Key: RABYNGJDWNSQEL-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)NC(NC1=NN=C(COC2C=CC=CC=2)S1)=O)Cl

Computed Properties

  • Exact Mass: 394.00606
  • Monoisotopic Mass: 394.005802
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104
  • XLogP3: 4

Experimental Properties

  • Density: 1.553
  • Refractive Index: 1.721
  • PSA: 76.14
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